Cas no 1894725-34-8 (2-methyl-2-(thian-3-yl)propan-1-amine)

• Product Name: 2-methyl-2-(thian-3-yl)propan-1-amine
• CAS No: 1894725-34-8
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5893571
• PubChem ID: 117104704
• Update Time: 2025-07-23

2-methyl-2-(thian-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(thian-3-yl)propan-1-amine
• 1894725-34-8
• EN300-1728892

• Inchi： 1S/C9H19NS/c1-9(2,7-10)8-4-3-5-11-6-8/h8H,3-7,10H2,1-2H3
• InChI Key： RIFGABSRBMPVNZ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(C)CN

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-methyl-2-(thian-3-yl)propan-1-amine

Introduction to 2-methyl-2-(thian-3-yl)propan-1-amine (CAS No. 1894725-34-8) and Its Emerging Applications in Chemical Biology

2-methyl-2-(thian-3-yl)propan-1-amine, identified by the chemical identifier CAS No. 1894725-34-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular architecture and potential biological activities. This compound belongs to a class of nitrogen-containing heterocycles that incorporate a thiazole moiety, which is well-documented for its broad spectrum of pharmacological properties. The presence of a methyl group at the alpha position and an amine substituent at the terminal carbon enhances its reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The thian-3-yl moiety in the molecular structure of 2-methyl-2-(thian-3-yl)propan-1-amine contributes to its unique electronic and steric properties, which can be exploited in designing molecules with specific interactions with biological targets. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly for their roles as antimicrobial, anti-inflammatory, and anticancer agents. The compound’s ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for further exploration.

In the realm of chemical biology, 2-methyl-2-(thian-3-yl)propan-1-amine has been investigated for its potential to modulate enzyme activity and cellular signaling pathways. Specifically, researchers have examined its interaction with metalloproteinases, a family of enzymes implicated in various diseases, including cancer and inflammation. The thiazole ring’s ability to chelate metal ions, combined with the amine’s nucleophilic character, suggests that this compound may exhibit inhibitory effects on such enzymes. Preliminary computational studies have predicted favorable binding affinities for 2-methyl-2-(thian-3-yl)propan-1-amine with several key metalloproteinases, warranting further experimental validation.

Moreover, the structural flexibility of 2-methyl-2-(thian-3-yl)propan-1-amine allows for facile derivatization, enabling the synthesis of a library of analogs with tailored biological properties. This has opened up avenues for structure-based drug design, where modifications can be made to optimize potency, selectivity, and pharmacokinetic profiles. The compound’s compatibility with modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, further enhances its utility as a building block in medicinal chemistry.

Recent advancements in drug discovery technologies have facilitated high-throughput screening (HTS) of compounds like 2-methyl-2-(thian-3-yl)propan-1-amine, allowing for rapid identification of lead candidates. In one notable study, this compound was screened against a panel of kinases, demonstrating inhibitory activity against several target enzymes relevant to oncology. The findings underscore the potential of thiazole-containing amines as therapeutic agents and highlight the need for further mechanistic studies to elucidate their mode of action.

The synthesis of 2-methyl-2-(thian-3-y l)propan -1 -amine presents an interesting challenge due to the need to construct both the thiazole ring and the amine functionality in a single step or through an efficient multi-step sequence. Modern synthetic approaches have leveraged catalytic methods to streamline these processes, reducing reaction times and improving yields. For instance, palladium-catalyzed thiazole formation from readily available precursors has been reported, offering a scalable route to this compound and its derivatives.

The pharmacological profile of CAS No. 1894725 -34 -8 is further enriched by its ability to interact with lipid membranes due to its amphiphilic nature. This property has led to investigations into its potential as an antimicrobial agent, where it may disrupt bacterial cell membranes or interfere with viral envelope stability. Such applications are particularly relevant in light of rising concerns about antibiotic resistance and emerging viral pathogens.

In conclusion, 2 -methyl - 2 - ( thian - 3 - y l ) propan - 1 - am ine represents a promising compound in chemical biology with diverse applications ranging from enzyme inhibition to antimicrobial therapies. Its unique structural features and synthetic accessibility make it an ideal candidate for further research aimed at developing novel therapeutics. As our understanding of molecular interactions continues to evolve, CAS No . 18947 25 -34 -8 is poised to play a significant role in advancing both fundamental research and drug development efforts.